Cas no 2609-88-3 (Lissamine rhodamine B)

Lissamine rhodamine B Properties

Names and Identifiers

• Xanthylium,3,6-bis(diethylamino)-9-(2,4-disulfophenyl)-, inner salt
• SULFORHODAMINE B
• SulforhodaMine B 1GR
• Sulforhodamine B,laser grade
• XYLENE RED B
• Lissamine rhodamine B
• 3520-42-1 (SODIUM SALT)
• Sulfo-Rhodamine-B
• [6-(diethylamino)-9-(2,4-disulfophenyl)xanthen-3-ylidene]-diethyl-ammonium
• 2609-88-3
• 2-(3,6-BIS(DIETHYLAMINO)XANTHYLIUM-9-YL)-5-SULFOBENZENESULFONATE
• N-(6-(Diethylamino)-9-(2,4-disulfophenyl)-3H- xanthen-3-ylidene)-N-ethylethanaminium, hydroxide, inner salt, sodium salt
• Xanthylium, 3,6-bis(diethylamino)-9-(2,4-disulfophenyl)-, inner salt
• Sulforhodamine B, acid form, laser grade, Dye content 95 %
• Q2452042
• 2-[3-(diethylamino)-6-diethylazaniumylidenexanthen-9-yl]-5-sulfobenzenesulfonate
• EINECS 220-025-2
• sulforhodamine-B
• AKOS024370868
• Sulforhodamine B, acid form
• Kiton Rhodamine B
• 3,6-Bis(diethylamino)-9-(2,4-disulfophenyl)xanthylium hydroxide inner salt, 9CI
• Neolan Red E-XB 400 FA
• Kayaku Acid Rhodamine BH
• DTXSID4048068
• Hydrogen 3,6-bis(diethylamino)-9-(2,4-disulphonatophenyl)xanthylium
• CS-0066074
• SULFORHODAMINEB
• Food Color Red No. 106
• HY-117468
• 2-(6-(diethylamino)-3-(diethyliminio)-3H-xanthen-9-yl)-5-sulfobenzenesulfonate
• [6-(Diethylamino)-9-(2,4-disulfophenyl)-3H-xanthen-3-ylidene]diethylammonium, 8CI
• E79436
• SCHEMBL18483
• CHEMBL4302011
• Xanthylium, 3,6-bis(diethylamino)-9-(2,4-disulfophenyl)-, hydroxide, inner salt
• ACID RED 52 FREE ACID
• DA-75038
• Ammonium, [6-(diethylamino)-9-(2,4-disulfophenyl)-3H-xanthen-3-ylidene]diethyl-, hydroxide, inner salt
• T8JX3GT4UR
• IOOMXAQUNPWDLL-UHFFFAOYSA-N
• +Expand

• MDL： MFCD00067690
• InChIKey： IOOMXAQUNPWDLL-UHFFFAOYSA-N
• Inchi： InChI=1S/C27H30N2O7S2/c1-5-28(6-2)18-9-12-21-24(15-18)36-25-16-19(29(7-3)8-4)10-13-22(25)27(21)23-14-11-20(37(30,31)32)17-26(23)38(33,34)35/h9-17H,5-8H2,1-4H3,(H-,30,31,32,33,34,35)
• SMILES： CCN(C1C=CC2C(C3C=CC(S(=O)(O)=O)=CC=3S([O-])(=O)=O)=C3C=C/C(=[N+](/CC)\CC)/C=C3OC=2C=1)CC

Computed Properties

• Exact Mass: 558.14900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 7
• Monoisotopic Mass: 558.149
• Heavy Atom Count: 38
• Complexity: 1170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 144A^2

Experimental Properties

• LogP: 6.17520
• PSA: 147.72000
• Refractive Index: 1.6900 (estimate)
• Boiling Point: °Cat760mmHg
• Melting Point: >300 °C (lit.)
• Flash Point: °C
• Color/Form: Dark green crystalline powder
• Solubility: Not determined
• Density: 1.2175 (rough estimate)